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Compound of Interest

Compound Name: m-Chlorobenzenesulfenyl chloride

Cat. No.: B8487862

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the safety data sheet
(SDS) for m-Chlorobenzenesulfenyl chloride, a compound of significant interest in chemical
synthesis and pharmaceutical development. Understanding the hazards and proper handling
procedures associated with this chemical is paramount for ensuring laboratory safety and
mitigating potential risks. This guide summarizes key quantitative safety data, outlines
emergency protocols, and visualizes critical safety workflows to support researchers in its safe
and effective use.

Chemical Identity and Properties

m-Chlorobenzenesulfenyl chloride, also known as 3-Chlorobenzenesulfonyl chloride, is
identified by the CAS number 2888-06-4.[1][2][3] It is a corrosive liquid with a molecular
formula of C6H4Cl202S and a molecular weight of 211.07 g/mol .[1] The following tables
provide a structured overview of its physical and chemical properties based on available safety
data sheets.

Physical and Chemical Properties
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Property Value Source
Physical State Liquid [4]
Appearance Yellow [4]
Odor No information available [4]
Boiling Point 102 - 103 °C @ 0.9 mmHg [4]
Melting Point 21°C [2]
Flash Point 110 °C (closed cup)

Density 1.499 g/mL at 25 °C

Refractive Index n20/D 1.568

Water Solubility Insoluble [5]

Hazard Identification and Classification

m-Chlorobenzenesulfenyl chloride is classified as a hazardous chemical. It is corrosive and
can cause severe skin burns and eye damage.[4][6] The signal word for this chemical is
"Danger".[4][6]

Hazard Class Category GHS Code
Skin Corrosion/Irritation 1B H314
Serious Eye Damage/Eye

o y ger=y H314
Irritation
Corrosive to metals 1 H290

Experimental Protocols: Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical. The following
protocols are derived from standard safety data sheet recommendations.

First-Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[4]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Seek immediate medical attention.[4]

 Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by
medical personnel. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[4]

Spill Response

In the event of a spill, the primary objective is to contain the material and prevent its spread
while ensuring the safety of personnel.

Initial Actions Containment & Cleanup Decontamination Disposal

Evacuate personnel Ensure adequate
from spill area ventilation

Dispose of waste in
accordance with local,
-
state, and federal
regulations

Remove all sources Absorb with inert Collect into a suitable, Clean the spill area
of ignition —#| material (e.g., sand, [—P> closed container for thoroughly with a suitable |
9 vermiculite) disposal | decontaminating agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. m-chlorobenzenesulfonyl chloride - CAS:2888-06-4 - Sunway Pharm Ltd [S3wpharm.com]
e 2. 3-Chlorobenzenesulfonyl chloride | CAS#:2888-06-4 | Chemsrc [chemsrc.com]

¢ 3. 3-Chlorobenzenesulfonyl chloride CAS#: 2888-06-4 [m.chemicalbook.com]

e 4. fishersci.com [fishersci.com]

e 5. Cas 98-60-2,4-Chlorobenzenesulfonyl chloride | lookchem [lookchem.com]

e 6. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [Navigating the Safety Landscape of m-
Chlorobenzenesulfenyl Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8487862#m-chlorobenzenesulfenyl-
chloride-safety-data-sheet-msds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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